Cas no 31255-17-1 (1,4,7,13,16,19-hexaoxa-10,22-diazacyclotetracosane)

• Product Name: 1,4,7,13,16,19-hexaoxa-10,22-diazacyclotetracosane
• CAS No: 31255-17-1
• MF: C₁₆H₃₄N₂O₆
• MW: 350.450965404511
• CID: 916424
• PubChem ID: 4378274
• Update Time: 2025-04-19

1,4,7,13,16,19-hexaoxa-10,22-diazacyclotetracosane Chemical and Physical Properties

Names and Identifiers

• 1,4,7,13,16,19-hexaoxa-10,22-diazacyclotetracosane
• 1,13-diaza-24-crown-8
• 1,4,7,13,16,19-hexaoxa-10,22-diaza-cyclotetracosane
• 1,7,10,13,19,22-hexaoxa-4,16-diazacyclotetracosane
• 26-hydroxy-4,7,10,16,19,22-hexaoxa-1,13-diazabicyclo< 11.11.3> heptacosane
• 4,16-diaza-24-crown-8
• AC1N9162
• AG-F-03708
• CTK4G6653
• EINECS 250-537-1
• SR-01000390003
• SR-01000390003-1
• SCHEMBL11554769
• NS00049983
• AKOS001586638
• 31255-17-1
• 1,7,10,13,19,22 Hexaoxa-4,16-diazacyclotetracosane
• DTXSID20185186

• Inchi： 1S/C16H34N2O6/c1-5-19-9-13-23-15-11-21-7-3-18-4-8-22-12-16-24-14-10-20-6-2-17-1/h17-18H,1-16H2
• InChI Key： STPLRJHSPOESPN-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCNCCOCCOCCOCCNCC1

Computed Properties

• Exact Mass: 350.24182
• Monoisotopic Mass: 350.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• PSA: 79.44